Cas no 914926-22-0 (Linoleyl Palmitate)

• Product name: Linoleyl Palmitate
• CAS No: 914926-22-0
• MF: C₃₄H₆₄O₂
• MW: 504.870771408081
• CID: 5092377

Linoleyl Palmitate Chemical and Physical Properties

Names and Identifiers

• LINOLEYL PALMITATE
• (6Z,9Z)-6,9-Octadecadien-1-yl hexadecanoate
• (6Z,9Z)-6,9-Octadecadien-1-yl hexadecanoate (ACI)
• Hexadecanoic acid, (6Z,9Z)-6,9-octadecadienyl ester (9CI)
• Linoleyl Palmitate

• Inchi： 1S/C34H64O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h11,13,17-18H,3-10,12,14-16,19-33H2,1-2H3/b13-11-,18-17-
• InChI Key： FRGROTDLFLPWAC-BCTRXSSUSA-N
• SMILES： C(=O)(CCCCCCCCCCCCCCC)OCCCCCCCC/C=C\C/C=C\CCCCC

Additional information on Linoleyl Palmitate

Linoleyl Palmitate (CAS No. 914926-22-0): A Comprehensive Overview in Modern Chemical and Biomedical Applications

Linoleyl Palmitate, a compound with the chemical formula C₁₉H₃₆O₂, is a member of the fatty acid esters family, specifically derived from palmitic acid and linoleic acid. This compound is identified by its unique CAS No. 914926-22-0, which distinguishes it in the vast registry of chemical substances. Its molecular structure, characterized by a saturated and an unsaturated fatty acid backbone, makes it a subject of significant interest in both industrial and pharmaceutical research.

The synthesis of Linoleyl Palmitate involves the esterification process, where palmitic acid reacts with linoleic acid under controlled conditions. This reaction is typically catalyzed by enzymes or acids, ensuring high yield and purity. The resulting product is a white to off-white crystalline solid, soluble in organic solvents but poorly soluble in water, which makes it suitable for various applications where solubility is a critical factor.

In recent years, Linoleyl Palmitate has garnered attention in the field of biomedical research due to its potential applications in drug delivery systems. Its ability to form stable liposomes and microemulsions has been explored for enhancing the bioavailability of hydrophobic drugs. These formulations are particularly valuable in targeted therapy, where precise delivery to affected areas can significantly improve treatment efficacy.

The compound's unique physicochemical properties also make it a candidate for cosmetic formulations. Linoleyl Palmitate is known for its emollient and moisturizing effects, making it a popular ingredient in skincare products. Its compatibility with other cosmetic agents allows for the development of multifunctional formulations that address various skin concerns, such as dryness and irritation.

Recent studies have highlighted the role of Linoleyl Palmitate in regenerative medicine. Researchers have observed that it can support cell proliferation and differentiation, making it a promising candidate for tissue engineering applications. Specifically, its incorporation into scaffolds used for cell culture has shown enhanced cell adhesion and growth, which are crucial for tissue regeneration processes.

The use of Linoleyl Palmitate in nanotechnology has also been a focus of contemporary research. Its structural properties enable the formation of stable nanoparticles, which can be utilized for various biomedical applications, including targeted drug delivery and imaging. These nanoparticles can be tailored to specific sizes and shapes, allowing for precise control over their interactions with biological systems.

Environmental considerations have also been addressed in the research surrounding Linoleyl Palmitate. Studies have shown that it is biodegradable and has low toxicity, making it an environmentally friendly alternative to some synthetic compounds. This characteristic is particularly important in industries where sustainability is a key concern.

The industrial applications of Linoleyl Palmitate extend beyond pharmaceuticals and cosmetics. It is used as an intermediate in the production of more complex chemicals, including lubricants and plasticizers. Its stability under various conditions makes it a valuable component in these applications, contributing to the durability and performance of final products.

Future research directions suggest that Linoleyl Palmitate could play a significant role in developing novel materials with enhanced functionalities. For instance, its incorporation into polymers could lead to the creation of biodegradable materials with improved mechanical properties. This opens up possibilities for sustainable solutions in packaging and other industrial sectors.

The regulatory landscape for Linoleyl Palmitate is another area that has seen advancements. As more research emerges on its safety and efficacy, regulatory bodies are updating guidelines to accommodate its growing use across different sectors. This ensures that consumers and industries can utilize the compound with confidence, knowing that it meets stringent safety standards.

In conclusion, Linoleyl Palmitate (CAS No. 914926-22-0) is a versatile compound with a wide range of applications in chemical and biomedical fields. Its unique properties make it an invaluable asset in drug delivery systems, cosmetic formulations, regenerative medicine, nanotechnology, and industrial applications. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further.